Cas no 62435-40-9 (Benzoic acid, 3-cyano-4-(octyloxy)-)
62435-40-9 structure
Product Name:Benzoic acid, 3-cyano-4-(octyloxy)-
CAS No:62435-40-9
MF:C16H21NO3
MW:275.342844724655
CID:444908
PubChem ID:18996491
Update Time:2025-04-19
Benzoic acid, 3-cyano-4-(octyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-cyano-4-(octyloxy)-
- 3-cyano-4-octoxybenzoic acid
- DTXSID10597219
- 4-octyloxy-3-cyanobenzoic acid
- MWHVVCKNGCNRTN-UHFFFAOYSA-N
- SCHEMBL8943492
- 62435-40-9
- 3-CYANO-4-(OCTYLOXY)BENZOIC ACID
-
- Inchi: 1S/C16H21NO3/c1-2-3-4-5-6-7-10-20-15-9-8-13(16(18)19)11-14(15)12-17/h8-9,11H,2-7,10H2,1H3,(H,18,19)
- InChI Key: MWHVVCKNGCNRTN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)O)=CC=1C#N)CCCCCCCC
Computed Properties
- Exact Mass: 275.15223
- Monoisotopic Mass: 275.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- PSA: 70.32
Benzoic acid, 3-cyano-4-(octyloxy)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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